Cas no 51479-91-5 (2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-)
51479-91-5 structure
Product Name:2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-
CAS No:51479-91-5
MF:C9H17NO
MW:155.237382650375
CID:362213
PubChem ID:24975979
Update Time:2025-04-19
2-Butanone, 3-methyl-4-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3-methyl-4-(1-pyrrolidinyl)-
- 3-methyl-4-pyrrolidin-1-ylbutan-2-one
- 3-methyl-4-(1-pyrrolidinyl)-2-butanone
- 51479-91-5
- SCHEMBL12123730
- DTXSID00648264
- 3-Methyl-4-(pyrrolidin-1-yl)butan-2-one
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- Inchi: 1S/C9H17NO/c1-8(9(2)11)7-10-5-3-4-6-10/h8H,3-7H2,1-2H3
- InChI Key: ZOPSTPDTJFOJPT-UHFFFAOYSA-N
- SMILES: O=C(C)C(C)CN1CCCC1
Computed Properties
- Exact Mass: 155.13111
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2-Butanone, 3-methyl-4-(1-pyrrolidinyl)- Related Literature
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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